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Compound of Interest

Compound Name:
Acetamide, N-cyclohexyl-N-

methyl-

CAS No.: 41273-78-3

Cat. No.: B15379577

Get Quote

CAS No: 1128-37-6 (Primary Reference) | Molecular Formula: C₉H₁₇NO[1][2]

Executive Summary
This technical guide provides a rigorous safety and operational framework for N-cyclohexyl-N-

methylacetamide, a tertiary amide intermediate used in organic synthesis.[1][2] Unlike common

solvents with exhaustive datasets, this compound occupies a data-scarce niche.[1][2]

Critical Warning: As a Senior Application Scientist, I must emphasize that specific toxicological

data for this exact CAS is limited. Therefore, this guide utilizes Structure-Activity Relationship

(SAR) and Read-Across protocols from its closest analogs—N-Methylacetamide (NMA) and N-

Cyclohexylacetamide—to establish a "Precautionary Principle" safety baseline.[1][2]

Core Risk Profile: Treat as a Reproductive Toxin (Category 1B) and a Potent Skin Permeator.

[2]
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Part 1: Molecular Identity & Physicochemical
Architecture[2]
To handle this compound safely, one must understand its molecular behavior.[1][2] It is a

tertiary amide, structurally similar to Dimethylacetamide (DMAc) but with a lipophilic cyclohexyl

ring.[1][2]

Property Value / Description Operational Implication

Structure
Tertiary Amide (Polar Core +

Lipophilic Tail)

High Permeation Risk. The

cyclohexyl group aids skin

penetration, while the amide

core solubilizes into the blood.

[1][2]

Physical State
Viscous Liquid or Low-Melting

Solid

Likely requires gentle heating

(<40°C) for transfer.[1][2]

Vapor generation increases

significantly during heating.

Solubility
Amphiphilic (Soluble in

organics & water)

Hard to wash off skin; "locks"

into lipid bilayers.[1][2]

Boiling Point Est. >200°C (High Boiler)

Low volatility at RT, but

hazardous if aerosolized or

heated.[1][2]

The "Amide Effect" on PPE
Standard nitrile gloves are often insufficient for tertiary amides.[1][2] The polar nature of the

amide bond can swell or permeate nitrile thin films.[1][2]

Recommendation: Use Butyl Rubber or Silver Shield (Laminate) gloves for prolonged

contact.[2]

Part 2: Predictive Hazard Profiling (Read-Across
Analysis)
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Since direct GHS data is sparse, we validate risks using the "Read-Across" method.[1][2] This

logic dictates that if the substructures are toxic, the whole molecule is treated as such until

proven otherwise.[1][2]

DOT Diagram 1: The Hazard Read-Across Logic
This diagram illustrates the scientific causality behind the safety classification.[1][2]

Target Molecule:
N-Cyclohexyl-N-methylacetamide

Substructure A:
N-Methylacetamide (NMA)Contains

Substructure B:
Cyclohexyl Ring

Contains

Risk: Reproductive Toxicity
(Cat 1B - May damage unborn child)

Assoc. Hazard

Risk: Enhanced Lipophilicity
(Skin Permeation Carrier)

Assoc. Hazard
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Potent Compound (Band 3/4)

Handle as Reprotox
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Caption: Predictive toxicology model deriving the safety profile from structural analogs NMA

(Reprotox) and Cyclohexyl moieties (Permeation).

Part 3: Engineering Controls & Handling Protocols
3.1 Containment Strategy
Due to the reproductive toxicity potential, open-bench handling is strictly prohibited for neat

material.[1][2]

Primary Barrier: All weighing and transfer of neat material must occur inside a Chemical

Fume Hood or Vented Balance Enclosure.[1][2]

Aerosol Control: If heating is required to melt the solid/viscous liquid, use a heating block

inside the hood.[1][2] Never use an open heat gun, which can generate invisible amide

mists.[1][2]

3.2 Safe Solubilization Protocol
Objective: To transfer the compound without generating dust or aerosols.[2]

Inspect: Verify the physical state.[1][2][3][4][5] If solidified, warm the container to 30-35°C

using a water bath.[1][2]
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Solvent Addition: Add the reaction solvent (e.g., DCM, THF) directly to the shipping container

if possible, to create a solution before transfer.[1][2]

Transfer: Use a positive-displacement pipette (for viscous liquids) or a wide-bore syringe.[1]

[2] Avoid pouring, which risks drips and contamination of the bottle threads.[1][2]

Decontamination: Wipe the outer container with a 10% Ethanol/Water mixture (amides are

soluble in alcohols) before returning to storage.[1][2]

Part 4: Emergency Response & Waste Management
4.1 Spill Response Logic
Amides are miscible with water but can be difficult to contain if they enter drains.[1][2]

Small Spill (<10 mL): Absorb with vermiculite or polypropylene pads.[2] Do not use paper

towels (rapid permeation risk to hands).[1][2]

Skin Contact:

Immediate Action: Wash with copious soap and water for 15 minutes.[1][2]

Contraindication: Do NOT use organic solvents (ethanol, acetone) to wash skin; this will

accelerate absorption of the amide into the bloodstream.[1][2]

4.2 Waste Disposal
Classification: Hazardous Chemical Waste (Toxic/Irritant).[2]

Segregation: Do not mix with strong oxidizers (e.g., Nitric Acid) in the waste stream, as N-

alkyl amides can form unstable intermediates under extreme oxidative stress.[1][2]

Labeling: Must clearly state: "Contains N-Cyclohexyl-N-methylacetamide.[1][2][6] Suspected

Reproductive Toxin."[1][2][3]

DOT Diagram 2: Operational Safety Loop
A self-validating workflow for daily handling.
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Start: Task Planning

1. Assessment:
Is material Solid or Liquid?

State: Low-Melting Solid State: Viscous Liquid

Protocol A:
Gentle Bath Heat (35°C)

NO Open Flame

Protocol B:
Positive Displacement

Pipette Transfer

2. PPE Check:
Butyl Gloves + Lab Coat
(Nitrile = Splash Only)

3. Execution:
Inside Fume Hood

4. Decon:
Soap/Water Wash

(No Solvents on Skin)

Next Run
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Caption: Decision matrix for handling N-Cyclohexyl-N-methylacetamide based on physical

state.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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